Cas no 35194-36-6 (hex-4-enoic acid)

• Product Name: hex-4-enoic acid
• CAS No: 35194-36-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 89137
• PubChem ID: 638127
• Update Time: 2025-11-02

hex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid
• 4-Hexenoicacid,cis+trans
• Hex-4-enoic acid
• Hex-4-enoic acid,mixture of cis
• Hex-4-ensaeure
• trans isomers
• (E)?-?4-?Hexenoic Acid
• Q27117519
• C6:1n-2
• 4-hexenoic acid, (4E)-
• SCHEMBL241574
• .GAMMA.-HEXENOIC ACID
• 1577-20-4
• CHEBI:38355
• EN300-126208
• UNII-TK2A7VWZ5R
• CHEBI:38356
• gamma-hexenoic acid
• (E)-4-Hexenoic acid
• (4E)-hex-4-enoic acid
• (E)-hex-4-enoic acid
• TK2A7VWZ5R
• 35194-36-6
• 4-Hexenoic acid, trans
• NSC-409219
• AKOS006222121
• 4-Hexenoic acid, AldrichCPR
• EINECS 252-427-9
• trans-hex-4-enoic acid
• (4E)-4-Hexenoic acid #
• trans-4-hexenoic acid
• DTXSID00901008
• (E)-hex-4-enoicacid
• (4E)-4-Hexenoic acid
• NoName_56
• NIDHFQDUBOVBKZ-NSCUHMNNSA-N
• LMFA01030010
• NSC 409219
• CS-0232064
• CS-0356614
• InChI=1/C6H10O2/c1-2-3-4-5-6(7)8/h2-3H,4-5H2,1H3,(H,7,8)/b3-2
• hex-4-enoic acid

• Inchi： 1S/C6H10O2/c1-2-3-4-5-6(7)8/h2-3H,4-5H2,1H3,(H,7,8)/b3-2+
• InChI Key： NIDHFQDUBOVBKZ-NSCUHMNNSA-N
• SMILES： OC(CC/C=C/C)=O
• BRN： 1720995

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: liquid
• Density: 0.958
• Melting Point: 17.3°C (estimate)
• Boiling Point: 100°C 10mm
• Flash Point: 100°C/10mm
• Refractive Index: 1.4390
• PSA: 37.30000
• LogP: 1.42730
• Solubility: Not determined

hex-4-enoic acid Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on hex-4-enoic acid

Comprehensive Guide to Hex-4-enoic Acid (CAS No. 35194-36-6): Properties, Applications, and Market Insights

Hex-4-enoic acid (CAS No. 35194-36-6) is an unsaturated carboxylic acid with the molecular formula C6H10O2. This compound, also known as 4-hexenoic acid, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and versatile applications. In this article, we delve into the chemical characteristics, industrial uses, and emerging trends surrounding hex-4-enoic acid, providing a detailed overview for researchers, manufacturers, and enthusiasts alike.

The molecular structure of hex-4-enoic acid features a six-carbon chain with a double bond at the fourth position and a carboxylic acid functional group. This configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The compound's CAS number 35194-36-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in research and commercial contexts. Its IUPAC name, 4-hexenoic acid, is often used interchangeably with the common name hex-4-enoic acid.

One of the most notable properties of hex-4-enoic acid is its role as a building block in the synthesis of fragrances, flavors, and specialty chemicals. The double bond in its structure allows for various chemical modifications, enabling the creation of derivatives with tailored properties. Researchers have explored its potential in green chemistry, where hex-4-enoic acid can be derived from renewable resources, aligning with the growing demand for sustainable chemical processes.

In the pharmaceutical sector, hex-4-enoic acid (CAS No. 35194-36-6) has been investigated for its potential as a precursor in drug development. Its unsaturated nature offers opportunities for functionalization, making it a candidate for synthesizing bioactive molecules. Recent studies have highlighted its utility in creating anti-inflammatory and antimicrobial agents, though further research is needed to fully exploit its therapeutic potential.

The industrial applications of hex-4-enoic acid extend to the production of polymers and coatings. Its ability to participate in polymerization reactions makes it a valuable monomer for creating specialty materials with enhanced durability and flexibility. Companies specializing in high-performance materials are increasingly incorporating 4-hexenoic acid into their formulations to meet the demands of advanced manufacturing sectors.

Market trends indicate a rising interest in hex-4-enoic acid, driven by its versatility and the shift toward bio-based chemicals. Analysts project steady growth in demand, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers of CAS 35194-36-6 are expanding their production capacities to cater to this growing market, ensuring a stable supply chain for end-users.

From a regulatory perspective, hex-4-enoic acid is generally regarded as safe for its intended uses, with no significant restrictions reported in major markets. However, users are advised to consult safety data sheets (SDS) and comply with local regulations when handling the compound. Proper storage conditions, such as keeping it in a cool, dry place away from oxidizing agents, are recommended to maintain its stability.

In conclusion, hex-4-enoic acid (CAS No. 35194-36-6) stands out as a multifunctional chemical with broad applications across industries. Its unique structure, combined with the growing emphasis on sustainability and innovation, positions it as a compound of interest for future developments. Whether you're a researcher exploring new synthetic pathways or an industry professional seeking reliable chemical intermediates, 4-hexenoic acid offers promising opportunities worth exploring.